Cas no 1805433-61-7 (5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol
• CAS No: 1805433-61-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4862250
• Update Time: 2025-10-28

5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-7(8(10)11)5(3-13)6(9)2-12-4/h2,8,13H,3H2,1H3
• InChI Key： VSTVOSVVDKUKAF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(C(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol

Introduction to 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1805433-61-7)

5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805433-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol, particularly the presence of a bromine atom, a difluoromethyl group, and a hydroxymethyl substituent, contribute to its unique chemical reactivity and potential applications in drug discovery.

The synthesis and characterization of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol involve sophisticated organic transformations that highlight the compound's versatility. The bromine substituent at the 5-position of the pyridine ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the difluoromethyl group introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially modulating its biological activity. The hydroxymethyl group at the 4-position provides a site for further functionalization, enabling the development of derivatives with tailored pharmacokinetic profiles.

In recent years, there has been a growing interest in pyridine derivatives as scaffolds for novel therapeutic agents. The structural motif of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol has been explored in various drug discovery programs due to its potential to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that pyridine-based compounds can exhibit inhibitory activity against kinases and other enzymes involved in cancer pathways. The presence of both bromine and difluoromethyl groups in this compound suggests that it may serve as a versatile building block for designing inhibitors with improved binding affinity and selectivity.

One of the most compelling aspects of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecules with high affinity for target proteins, which can then be optimized through iterative chemical modifications. The structural features of this compound make it an attractive candidate for generating fragments that can bind to specific pockets within target proteins. Furthermore, the hydroxymethyl group provides a handle for further derivatization, allowing chemists to explore diverse chemical space and identify novel lead compounds.

The pharmacological potential of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol has been investigated in several preclinical studies. These studies have highlighted its ability to modulate signaling pathways relevant to various diseases, including cancer and inflammatory disorders. For example, research has shown that derivatives of this compound can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. The difluoromethyl group has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug development.

The synthetic accessibility of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol is another key factor contributing to its significance in pharmaceutical research. Efficient synthetic routes have been developed that allow for scalable production of this compound, enabling researchers to conduct extensive biological evaluations without significant logistical challenges. These synthetic methods often involve multi-step organic transformations, including halogenation reactions, fluorination processes, and functional group interconversions, showcasing the compound's compatibility with diverse synthetic strategies.

The role of computational chemistry in studying 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol cannot be overstated. Advanced computational methods such as molecular docking and quantum mechanical calculations have been employed to understand its interactions with biological targets at a molecular level. These computational studies provide valuable insights into the binding modes of the compound and help predict its pharmacological activity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize promising candidates for further development.

Future directions in the study of 5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol include exploring its potential as an intermediate in the synthesis of more complex bioactive molecules. The compound's structural features make it an ideal candidate for generating libraries of derivatives through combinatorial chemistry or high-throughput screening methods. These approaches can rapidly identify novel compounds with enhanced therapeutic properties, paving the way for new treatments targeting various diseases.

In conclusion,5-Bromo-3-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1805433-61-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its role as a versatile building block for designing bioactive molecules underscores its importance in modern medicinal research. As our understanding of biological targets continues to expand, compounds like this are likely to play an increasingly critical role in developing innovative therapeutic strategies.